5-bromo-N-(2-(3,5-dimethyl-4-phenyl-1H-pyrazol-1-yl)ethyl)nicotinamide

• IUPAC Name: 5-bromo-N-[2-(3,5-dimethyl-4-phenylpyrazol-1-yl)ethyl]pyridine-3-carboxamide
• InChI: InChI=1S/C19H19BrN4O/c1-13-18(15-6-4-3-5-7-15)14(2)24(23-13)9-8-22-19(25)16-10-17(20)12-21-11-16/h3-7,10-12H,8-9H2,1-2H3,(H,22,25)
• InChI Key: SYBJQAWDEXICLR-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NN1CCNC(=O)C2=CC(=CN=C2)Br)C)C3=CC=CC=C3
• Molecular Formula: C19H19BrN4O
• Molecular Weight: 399.3 g/mol
• CAS No.: 2034292-93-6

Description

5-bromo-N-(2-(3,5-dimethyl-4-phenyl-1H-pyrazol-1-yl)ethyl)nicotinamide is a useful research compound. Its molecular formula is C19H19BrN4O and its molecular weight is 399.292. The purity is usually 95%.
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Scientific Research Applications

Synthetic Applications

Synthesis of novel compounds using "5-bromo-N-(2-(3,5-dimethyl-4-phenyl-1H-pyrazol-1-yl)ethyl)nicotinamide" and related chemicals has been extensively studied. For instance, synthetic pathways have been developed to create fused pyrazoles and their derivatives, demonstrating the versatility of these compounds in generating a wide array of chemical structures with potential biological activities. The synthesized compounds have been evaluated for their antimicrobial and antiviral properties, highlighting their importance in medicinal chemistry (Joshi et al., 2010).

Biological Activities

The biological activities of these compounds span across various domains, including antimicrobial, antifungal, and anticancer properties. Some compounds have shown significant insecticidal and fungicidal activities, indicating their potential in agricultural applications as well. For example, certain N-substitutedphenyl-2-pyrazolylnicotinamides exhibited observable insecticidal activity, with specific compounds demonstrating high mortality rates against particular pests (Shang et al., 2019).

Anticancer activities have also been reported, with new heterocyclic compounds based on 1-cyanoacetyl-3,5-dimethylpyrazole showing promise in this area. These compounds underwent evaluation for their anticancer activity, further illustrating the broad applicability of pyrazole derivatives in therapeutic contexts (Metwally et al., 2016).